Cas no 2172241-94-8 (2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid)

• Product Name: 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• CAS No: 2172241-94-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6233287
• PubChem ID: 165581293
• Update Time: 2025-06-18

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• 2172241-94-8
• 2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]acetic acid
• EN300-1533879

• Inchi： 1S/C25H28N2O5/c1-27(14-23(28)29)24(30)21(16-7-6-8-16)13-26-25(31)32-15-22-19-11-4-2-9-17(19)18-10-3-5-12-20(18)22/h2-5,9-12,16,21-22H,6-8,13-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： QARFRGGKGMOAGE-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N(C)CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid

2-2-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic Acid (CAS No. 2172241-94-8): An Overview

2-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS No. 2172241-94-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an N-methylpropanamidoacetic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature side reactions. The presence of this group in 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid makes it an ideal candidate for the synthesis of complex peptides and peptidomimetics. Recent studies have shown that compounds with Fmoc protection can significantly enhance the stability and bioavailability of therapeutic peptides, making them more effective in treating various diseases.

The cyclobutyl group is another key feature of this compound. Cyclobutyl derivatives are known for their unique conformational properties, which can influence the binding affinity and selectivity of the molecule to specific receptors. This property is particularly valuable in drug design, where fine-tuning the interaction between a drug and its target can lead to improved efficacy and reduced side effects. Research has demonstrated that cyclobutyl-containing compounds can exhibit enhanced pharmacological activity compared to their linear counterparts.

The N-methylpropanamidoacetic acid moiety adds further complexity to the molecule. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the molecule's biological activity. The presence of this moiety can also affect the solubility and permeability of the compound, which are important factors in drug delivery and absorption. Studies have shown that N-methylated amino acids can improve the metabolic stability of peptides, making them more suitable for therapeutic applications.

In terms of its potential applications, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid has been explored in several areas of medicinal chemistry. One notable application is in the development of novel antibiotics. The unique combination of structural elements in this compound allows it to target specific bacterial enzymes, potentially overcoming resistance mechanisms that have rendered many traditional antibiotics ineffective. Recent research has identified several promising leads based on this compound, which are currently undergoing preclinical evaluation.

Another area where this compound shows promise is in cancer therapy. The ability to design molecules with high binding affinity and selectivity for cancer-specific targets is a critical challenge in oncology drug development. The structural features of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid make it an attractive candidate for this purpose. Preliminary studies have indicated that derivatives of this compound can inhibit key signaling pathways involved in cancer cell proliferation and survival.

Beyond its direct therapeutic applications, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid also serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study protein-protein interactions and other biological processes at the molecular level. This has important implications for understanding disease mechanisms and identifying new therapeutic targets.

In conclusion, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS No. 2172241-94-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics and a valuable tool for advancing our understanding of biological processes. As research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in the field.